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Compound of Interest

Compound Name: 4-Bromo-5-chloro-2-fluoroaniline

Cat. No.: B180509 Get Quote

Technical Guide: 4-Bromo-5-chloro-2-
fluoroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 4-Bromo-
5-chloro-2-fluoroaniline, focusing on its core identifiers, chemical properties, and safety

information. The data is presented to be a valuable resource for professionals in research and

development.

Chemical Identifiers
A precise identification of chemical compounds is crucial for research, safety, and regulatory

purposes. The following table summarizes the key identifiers for 4-Bromo-5-chloro-2-
fluoroaniline.
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Identifier Type Identifier

CAS Number 116369-24-5[1]

PubChem CID 14129196[1]

EC Number 674-962-0[1]

IUPAC Name 4-bromo-5-chloro-2-fluoroaniline[1]

InChI
InChI=1S/C6H4BrClFN/c7-3-1-5(9)6(10)2-

4(3)8/h1-2H,10H2[1]

InChIKey SKJMNEFZWYBTHT-UHFFFAOYSA-N[1]

SMILES C1=C(C(=CC(=C1Cl)Br)F)N[1]

Synonyms 4-Bromo-5-chloro-2-fluorobenzenamine[1]

Physicochemical Properties
Understanding the physicochemical properties of a compound is essential for its application in

experimental settings and for predicting its behavior.

Property Value

Molecular Formula C₆H₄BrClFN[1]

Molecular Weight 224.46 g/mol [1]

Monoisotopic Mass 222.91997 Da[1]

Safety and Hazard Information
Safe handling of chemical substances is paramount in a laboratory setting. The following table

outlines the GHS hazard classifications for 4-Bromo-5-chloro-2-fluoroaniline.
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Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed[1]

Skin Corrosion/Irritation H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[1]

Specific Target Organ Toxicity, Single Exposure H335: May cause respiratory irritation[1]

Methodologies and Visualizations
The scope of this technical guide is to provide core identifiers and physicochemical properties

for the chemical compound 4-Bromo-5-chloro-2-fluoroaniline. As a chemical reagent, it does

not have associated signaling pathways or specific, universally cited experimental workflows in

the same way a well-characterized drug or biological molecule might. Therefore, the creation of

diagrams for signaling pathways or detailed experimental protocols is not applicable to this

topic. The information provided above is intended to support researchers in designing their own

experimental protocols involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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